2-(4-Benzyloxyphenyl)nicotinic acid, 95%

• IUPAC Name: 2-(4-phenylmethoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C19H15NO3/c21-19(22)17-7-4-12-20-18(17)15-8-10-16(11-9-15)23-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,21,22)
• InChI Key: IXXAMZXLLKXIFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=C(C=CC=N3)C(=O)O
• Molecular Formula: C19H15NO3
• DSSTOX Substance ID: DTXSID70688435
• Molecular Weight: 305.3 g/mol
• CAS RN: 1261936-08-6

Description

2-(4-Benzyloxyphenyl)nicotinic acid (2-BPA) is an organic compound belonging to the class of phenylnicotinic acids. It is a colorless solid that is soluble in water and has a melting point of around 90 °C. 2-BPA is used as a building block in organic synthesis and has a variety of applications in the field of scientific research.

Mechanism of Action

2-(4-Benzyloxyphenyl)nicotinic acid, 95% is believed to act as an agonist at the nicotinic acetylcholine receptor (nAChR). It binds to the receptor and activates it, leading to the release of neurotransmitters such as acetylcholine. This can then lead to a variety of physiological responses, depending on the type of receptor that is activated.
Biochemical and Physiological Effects
2-(4-Benzyloxyphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of several enzymes, including acetylcholinesterase, choline acetyltransferase, and monoamine oxidase. It has also been shown to increase the levels of acetylcholine in the brain, which can lead to increased alertness and focus. In addition, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-Benzyloxyphenyl)nicotinic acid, 95% in laboratory experiments is its relatively low cost and easy availability. It is also a relatively non-toxic compound, making it safe to use in experiments. However, it is important to note that 2-(4-Benzyloxyphenyl)nicotinic acid, 95% is not stable in the presence of light or high temperatures, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 2-(4-Benzyloxyphenyl)nicotinic acid, 95% in scientific research. These include further exploration of its mechanism of action, development of new synthesis methods, and investigation of its potential therapeutic applications. Additionally, further research could be conducted into its potential role as a biomarker for disease, as well as its potential use in drug delivery systems. Finally, further research could be conducted into its potential use as a fluorescent probe for the detection of metal ions.

Synthesis Methods

2-(4-Benzyloxyphenyl)nicotinic acid, 95% can be synthesized from the reaction of 4-benzyloxybenzaldehyde and nicotinic acid in the presence of a base such as sodium hydroxide. The reaction is carried out in aqueous solution at a temperature of around 70 °C. The product is then purified by recrystallization in ethanol.

Scientific Research Applications

2-(4-Benzyloxyphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a fluorescent probe for the detection of metal ions, and as a ligand for the study of biological systems. It has also been used as a model compound for the study of the metabolism of other phenylnicotinic acids.